1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H25N3O2S/c1-13-10-16(14(2)23-13)12-21-7-5-15(6-8-21)11-19-18(22)20-17-4-3-9-24-17/h3-4,9-10,15H,5-8,11-12H2,1-2H3,(H2,19,20,22)
• InChI Key: JLZITQIWLSJJGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CN2CCC(CC2)CNC(=O)NC3=CC=CS3
• Molecular Formula: C18H25N3O2S
• Molecular Weight: 347.5 g/mol

Description

1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C18H25N3O2S and its molecular weight is 347.48. The purity is usually 95%.
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Scientific Research Applications

Flexible Urea Derivatives as Acetylcholinesterase Inhibitors

Flexible urea derivatives, such as those in the series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, have been synthesized and assessed for antiacetylcholinesterase activity. These compounds, designed to optimize spacer length and conformational flexibility, have shown high inhibitory activities. This indicates the potential application of similar urea derivatives in developing treatments for conditions like Alzheimer's disease (Vidaluc et al., 1995).

Urea/Thiourea Derivatives in Antimicrobial and Antioxidant Activities

Urea and thiourea derivatives have been explored for their antimicrobial and antioxidant properties. These derivatives, synthesized from functionalized phenyl isocyanates/isothiocyanates, show promise in developing new antimicrobial agents, highlighting the diverse potential of urea derivatives in medical and biological applications (Chandrasekhar et al., 2019).

Ureas in Slow-Release Fertilizers and Bioremediation

Methyleneureas, a type of urea derivative, are used as slow-release nitrogen fertilizers and in bioremediation processes. Their microbial degradation into components like ammonia and carbon dioxide illustrates their utility in sustainable agriculture and environmental management (Jahns & Kaltwasser, 2000).

Role in Orexin Receptor Mechanisms

Urea derivatives have been studied in the context of orexin receptors, which modulate behaviors like feeding and drug abuse. Compounds like GSK1059865, a urea derivative, have shown efficacy in reducing binge eating behaviors in rats, suggesting their potential in treating eating disorders and substance abuse (Piccoli et al., 2012).

Urea Derivatives in Synthesis of Heterocyclic Compounds

Urea derivatives are instrumental in synthesizing heterocyclic compounds, which are crucial in developing pharmaceuticals and other chemical products. Their role in facilitating reactions and forming complex structures demonstrates their significance in chemical synthesis and industrial applications (Bhat et al., 2018).